Cas no 498-19-1 (tert-butyl-m-xylene)

• Product Name: tert-butyl-m-xylene
• CAS No: 498-19-1
• MF: C₄H₉NO₃
• MW: 119.119161367416
• CID: 82377
• PubChem ID: 779
• Update Time: 2025-04-18

tert-butyl-m-xylene Chemical and Physical Properties

Names and Identifiers

• tert-butyl-m-xylene
• 5-tert-butyl-m-xylene
• Benzene, 1-(1,1-dimethylethyl)-3,5-dimethyl-
• (2S)-2,7-diaminoheptanoic acid dihydrochloride
• H-HLYS-OH 2HCL
• H-L-HLys-OH*HCl
• H-LYS(*CH2)-OH 2HCL
• L-(-)-homoserine
• L-Homolysine dihydrochloride
• L-HOMOLYSINE HYDROCHLORIDE
• L-Homolysine.HCl
• L-homoserine
• H-DL-HoSer-OH
• F2127-0018
• DL-2-Amino-4-hydroxybutyric Acid
• FT-0624381
• D,L-Homoserine
• CHEBI:30653
• 2-amino-4-hydroxy-Butyric acid
• NSC-206298
• Z234896487
• UNII-JN0F9A0SSO
• HOMOSERINE, DL
• A6F72B1B-294B-4295-BF49-79F879F4FF2B
• (+/-)-Homoserine
• (RS)-2-amino-4-hydroxybutanoic acid
• BP-30137
• NSC-206251
• SCHEMBL29648
• NSC206251
• NSC 37755
• DL-HOMOSERINE DL-.ALPHA.-AMINO-.GAMMA.-HYDROXYBUTYRIC ACID
• HY-W012870
• Homoserine #
• DS-1788
• EN300-53027
• SY005812
• FT-0605164
• 2-amino-4-hydroxy-butanoic acid
• DL-Homoserine
• FT-0627085
• 1927-25-9
• H-3150
• MFCD00002618
• JN0F9A0SSO
• H-D-HoSer-OH
• SY014844
• FT-0627847
• 2-amino-4-hydroxybutanoic acid
• 498-19-1
• SY005811
• PB48171
• NS00015554
• Butyric acid, 2-amino-4-hydroxy-, DL-
• Q27113920
• Homoserine, (+/-)-
• NSC206298
• NSC-37755
• SODIUMCHROMATETETRAHYDRATE
• DTXSID80862365
• NSC37755
• FD1124
• DL-Homoserine, 99%
• AC-5670
• AM82563
• CS-W013586
• EINECS 217-661-8
• A0319
• homoserine
• FT-0605336
• homoserin
• AKOS008105073

• Inchi： 1S/C4H9NO3/c5-3(1-2-6)4(7)8/h3,6H,1-2,5H2,(H,7,8)
• InChI Key： UKAUYVFTDYCKQA-UHFFFAOYSA-N
• SMILES： OCCC(C(=O)O)N

Computed Properties

• Exact Mass: 119.05827
• Monoisotopic Mass: 119.058243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _4.4
• Topological Polar Surface Area: 83.6

Experimental Properties

• PSA: 83.55
• LogP: -0.51900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes